Cas no 71869-01-7 (b-D-Glucopyranose,1-(2,6,11,15,19,23-hexamethyl-2,4,6,8,10,12,14,16,18,22-tetracosadecaenoate),6-(12-methyltetradecanoate))

• Product Name: b-D-Glucopyranose,1-(2,6,11,15,19,23-hexamethyl-2,4,6,8,10,12,14,16,18,22-tetracosadecaenoate),6-(12-methyltetradecanoate)
• CAS No: 71869-01-7
• MF: C₅₁H₇₈O₈
• MW: 819.16023683548
• CID: 568374
• PubChem ID: 56928085
• Update Time: 2025-04-19

b-D-Glucopyranose,1-(2,6,11,15,19,23-hexamethyl-2,4,6,8,10,12,14,16,18,22-tetracosadecaenoate),6-(12-methyltetradecanoate) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1-(2,6,11,15,19,23-hexamethyl-2,4,6,8,10,12,14,16,18,22-tetracosadecaenoate),6-(12-methyltetradecanoate)
• staphyloxanthin
• 1-O-[(2E,4E,6E,8E,10E,12E,14E,16E,18E)-2,6,10,15,19,23-hexamethyltetracosa-2,4,6,8,10,12,14,16,18,22-decaenoyl]-6-O-(12-methyltetradecanoyl)-beta-D-glucopyranose
• CHEBI:71690
• alpha-D-glucopyranosyl 1-O-(4,4'-diaponeurosporen-4-oate)-O-(12-methyltetradecanoate)
• Alapha-D-glucopyranosyl 1-O-(4,4'-diaponeurosporen-4-oate) 6-O-(12-methyltetradecanoate)
• beta-D-glucopyranosyl 1-O-(4,4'-diaponeurosporen-4-oate)-6-O-(12-methyltetradecanoate)
• 8'-Apo-psi,psi-carotenoic acid, 6-O-(12-methyl-1-oxotetradecyl)-alpha-D-glucopyranosyl ester
• DTXSID20222141
• 71869-01-7

• Inchi： 1S/C51H78O8/c1-10-39(4)26-17-15-13-11-12-14-16-18-36-46(52)57-37-45-47(53)48(54)49(55)51(58-45)59-50(56)44(9)35-24-34-43(8)33-23-31-41(6)28-20-19-27-40(5)30-22-32-42(7)29-21-25-38(2)3/h19-20,22-25,27-28,30-35,39,45,47-49,51,53-55H,10-18,21,26,29,36-37H2,1-9H3/b20-19+,30-22+,31-23+,34-24+,40-27+,41-28+,42-32+,43-33+,44-35+/t39?,45-,47-,48+,49-,51+/m1/s1
• InChI Key： PDOUICUKTQRPHO-MENSNCDRSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(CCCCCCCCCCC(C)CC)=O)O)O)O)OC(/C(=C/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/CC/C=C(\C)/C)/C)/C)/C)=O

Computed Properties

• Exact Mass: 818.56994
• Monoisotopic Mass: 818.57
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 59
• Rotatable Bond Count: 29
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2
• XLogP3: 15.2

Experimental Properties

• Density: 1.06
• Boiling Point: 896.4°C at 760 mmHg
• Flash Point: 246.6°C
• Refractive Index: 1.547
• PSA: 133.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids